Cas no 1006353-19-0 (3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutan-1-amine)

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutan-1-amine structure
1006353-19-0 structure
Product Name:3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutan-1-amine
CAS No:1006353-19-0
MF:C11H16F3N3
MW:247.260052680969
MDL:MFCD06805095
CID:1125978
PubChem ID:19614734
Update Time:2025-04-20

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-[5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]-1-butanamin E
    • 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutan-1-amine
    • STK350099
    • 3-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butan-1-amine
    • AKOS000309107
    • 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]butan-1-amine
    • CS-0276057
    • 1006353-19-0
    • 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butan-1-amine
    • BBL040278
    • EN300-230218
    • MDL: MFCD06805095
    • Inchi: 1S/C11H16F3N3/c1-7(4-5-15)17-9(8-2-3-8)6-10(16-17)11(12,13)14/h6-8H,2-5,15H2,1H3
    • InChI Key: SGLKOBQMDOHWEG-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2CC2)N(C(C)CCN)N=1)(F)F

Computed Properties

  • Exact Mass: 247.12963201g/mol
  • Monoisotopic Mass: 247.12963201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 295.8±40.0 °C at 760 mmHg
  • Flash Point: 132.7±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutan-1-amine Security Information

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